Cas no 61234-57-9 (9H-Xanthen-9-one, 5-chloro-3,7-dimethoxy-2-methyl-)

• Product Name: 9H-Xanthen-9-one, 5-chloro-3,7-dimethoxy-2-methyl-
• CAS No: 61234-57-9
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• CID: 487515
• PubChem ID: 71397929
• Update Time: 2025-04-19

9H-Xanthen-9-one, 5-chloro-3,7-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 5-chloro-3,7-dimethoxy-2-methyl-
• 5-chloro-3,7-dimethoxy-2-methylxanthen-9-one
• 61234-57-9
• 5-CHLORO-3,7-DIMETHOXY-2-METHYL-9H-XANTHEN-9-ONE
• DTXSID70819388

• Inchi： 1S/C16H13ClO4/c1-8-4-10-14(7-13(8)20-3)21-16-11(15(10)18)5-9(19-2)6-12(16)17/h4-7H,1-3H3
• InChI Key： SOANRURCTFWYKN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC1C=C(C(C)=CC=1C2=O)OC)OC

Computed Properties

• Exact Mass: 304.05029
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76